Cas no 1029144-49-7 (Thieno[3,2-d]pyrimidine-4-carboxylic acid)

• Product Name: Thieno[3,2-d]pyrimidine-4-carboxylic acid
• CAS No: 1029144-49-7
• MF: C₇H₄N₂O₂S
• MW: 180.183859825134
• MDL: MFCD17015875
• CID: 1075264
• PubChem ID: 57415848
• Update Time: 2025-06-10

Thieno[3,2-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine-4-carboxylic acid
• C-8304
• FT-0684711
• PB33310
• RP08968
• SureCN2881001
• Thieno[3,2-d]pyrimidine-4...
• Thieno[3,2-d]pyriMidin-4-carboxylic acid
• Z1255367577
• DTXSID60725540
• AM20070678
• EN300-309424
• BJQGKUGRDUXGKB-UHFFFAOYSA-N
• W-204470
• THIENO[3,2-D]PYRIMIDINE-4-CARBOXYLICACID
• 1029144-49-7
• CS-0047849
• DB-115489
• AS-42903
• A896678
• J-524941
• AKOS015950170
• SCHEMBL2881001
• MFCD17015875

• MDL： MFCD17015875
• Inchi： 1S/C7H4N2O2S/c10-7(11)5-6-4(1-2-12-6)8-3-9-5/h1-3H,(H,10,11)
• InChI Key： BJQGKUGRDUXGKB-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C(=O)O)=NC=N2

Computed Properties

• Exact Mass: 179.99934855g/mol
• Monoisotopic Mass: 179.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on Thieno[3,2-d]pyrimidine-4-carboxylic acid

Comprehensive Overview of Thieno[3,2-d]pyrimidine-4-carboxylic acid (CAS No. 1029144-49-7): Properties, Applications, and Research Insights

Thieno[3,2-d]pyrimidine-4-carboxylic acid (CAS No. 1029144-49-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile applications. This thienopyrimidine derivative belongs to a class of fused-ring systems combining thiophene and pyrimidine moieties, which are pivotal in drug discovery and organic synthesis. Researchers and industries are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of Thieno[3,2-d]pyrimidine-4-carboxylic acid features a carboxylic acid functional group at the 4-position, enabling diverse chemical modifications. This characteristic makes it a valuable intermediate for synthesizing small-molecule drugs and functional materials. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted cancer therapy and neurodegenerative disease research. Its CAS registry number 1029144-49-7 ensures precise identification in global chemical databases, facilitating collaborative research and regulatory compliance.

In the context of green chemistry and sustainable synthesis, Thieno[3,2-d]pyrimidine-4-carboxylic acid has been investigated for eco-friendly production methods. Innovations such as catalytic C-H activation and microwave-assisted synthesis align with the growing demand for energy-efficient processes. These advancements address frequently searched queries like "how to reduce waste in heterocyclic synthesis" or "scalable methods for thienopyrimidine derivatives," reflecting industry trends toward cost-effective API manufacturing.

From a pharmacological perspective, this compound's bioisosteric properties allow it to mimic natural metabolites, making it a candidate for drug repurposing strategies. Its potential applications span anti-inflammatory, antiviral, and antidiabetic therapies, areas dominating recent PubMed and patent literature searches. Notably, its low toxicity profile in preclinical studies positions it favorably for further translational research, a key focus in precision medicine discussions.

Analytical characterization of CAS 1029144-49-7 typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy, techniques frequently referenced in quality control protocols. The compound's stability under various pH conditions and thermal properties are critical for formulation scientists, addressing common search terms like "thienopyrimidine solubility enhancement" or "excipient compatibility." These data points are essential for pharmaceutical formulation optimization and intellectual property protection.

Emerging applications in organic electronics have expanded the utility of Thieno[3,2-d]pyrimidine-4-carboxylic acid beyond life sciences. Its conjugated π-system contributes to charge transport properties, relevant to OLED materials and organic photovoltaics—topics trending in renewable energy forums. Material scientists often search for "thiophene-based semiconductors" or "pyrimidine electron acceptors," underscoring the compound's interdisciplinary relevance.

Regulatory aspects of 1029144-49-7 comply with major pharmacopoeias (USP/EP), with safety data sheets emphasizing proper handling in industrial settings. While not classified as hazardous, best practices for laboratory storage and waste disposal remain important, as indicated by OSHA guidelines frequently accessed by EHS professionals. The compound's REACH registration status and global supply chain logistics are additional points of commercial interest.

Future research directions may explore crystal engineering of this scaffold to improve bioavailability or develop metal-organic frameworks (MOFs) for gas storage. Such innovations resonate with searches for "advanced functional materials 2024" or "drug delivery systems," reflecting the compound's evolving role in cutting-edge technologies. Collaborative efforts between academia and industry continue to unlock the full potential of this multifunctional heterocycle.